Cas no 2229432-36-2 (2-fluoro-1-(2-methoxy-1,3-thiazol-5-yl)ethan-1-ol)

• Product Name: 2-fluoro-1-(2-methoxy-1,3-thiazol-5-yl)ethan-1-ol
• CAS No: 2229432-36-2
• MF: C₆H₈FNO₂S
• MW: 177.196623802185
• CID: 5835515
• PubChem ID: 165781276
• Update Time: 2025-05-24

2-fluoro-1-(2-methoxy-1,3-thiazol-5-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-1-(2-methoxy-1,3-thiazol-5-yl)ethan-1-ol
• 2229432-36-2
• EN300-1762079

• Inchi： 1S/C6H8FNO2S/c1-10-6-8-3-5(11-6)4(9)2-7/h3-4,9H,2H2,1H3
• InChI Key： FVUWUTALCHZATG-UHFFFAOYSA-N
• SMILES： S1C(=NC=C1C(CF)O)OC

Computed Properties

• Exact Mass: 177.02597783g/mol
• Monoisotopic Mass: 177.02597783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 70.6Ų

Additional information on 2-fluoro-1-(2-methoxy-1,3-thiazol-5-yl)ethan-1-ol

Chemical Profile of 2-Fluoro-1-(2-Methoxy-1,3-Thiazol-5-Yl)Ethan-1-Ol (CAS No. 2229432-36-2)

The compound 2-fluoro-1-(2-methoxy-1,3-thiazol-5-yl)ethan-1-ol, identified by the CAS registry number 2229432-36-2, is a structurally unique organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of thiazole derivatives, which have garnered considerable attention in recent years due to their diverse biological activities and synthetic versatility. The molecule features a thiazole ring substituted with a methoxy group at position 2 and a fluoro-substituted ethanolic group at position 5, making it a valuable intermediate in the synthesis of advanced pharmaceutical agents.

Recent studies have highlighted the importance of thiazole derivatives in medicinal chemistry, particularly in the development of anti-inflammatory, antifungal, and anticancer agents. The presence of the fluorine atom in this compound introduces unique electronic properties, enhancing its ability to interact with biological targets. Additionally, the methoxy group contributes to improved solubility and bioavailability, making it an attractive candidate for drug design.

The synthesis of 2-fluoro-1-(2-methoxy-1,3-thiazol-5-yl)ethan-1-ol involves a multi-step process that typically begins with the preparation of the thiazole ring. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and minimizing environmental impact. Researchers have also explored green chemistry approaches to synthesize this compound, leveraging biocatalysts and renewable feedstocks.

In terms of applications, this compound has shown promise in the development of neuroprotective agents due to its ability to modulate oxidative stress pathways. Studies conducted in vitro have demonstrated its potential to protect neuronal cells from damage caused by reactive oxygen species. Furthermore, its role as a precursor in the synthesis of more complex molecules has been extensively documented in recent pharmacological research.

The toxicological profile of CAS No. 2229432-36-2 has been evaluated in several preclinical studies. Results indicate that it exhibits low acute toxicity when administered at therapeutic doses. However, long-term toxicity studies are still underway to fully understand its safety profile for human use.

In conclusion, 2-fluoro-1-(2-methoxy-1,3-thiazol-5-Yl)Ethan-Ol represents a significant advancement in the field of medicinal chemistry. Its unique structure, combined with recent breakthroughs in synthetic methodologies and biological applications, positions it as a key player in the development of next-generation therapeutics. Continued research into its properties will undoubtedly unlock further potential applications across various industries.